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Resminostat Efficacy Data from the RESMAIN Study

Efficacy Endpoint
Resminostat
Group

Placebo Group
Hazard Ratio (HR) & P-
value

Median Progression-Free
Survival (PFS)

8.3 months [1] [2] 4.2 months [1]
[2]

HR: 0.623; p=0.015 [2]

Improvement in PFS vs. Placebo 97.6% [1] - -

Median Time to Next Treatment
(TTNT)

8.8 months [1] 4.2 months [1] -

Median "Total" PFS 24.3 months [1] [2] 14.9 months [1]

[2]

-

Experimental Protocol of the RESMAIN Study

The quantitative data above was generated under the following rigorous clinical trial conditions:
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Study Design: The RESMAIN study was a multi-center, double-blind, randomized, placebo-
controlled, pivotal Phase II trial [3] [4].
Patient Population: It enrolled 201 patients with advanced-stage Cutaneous T-Cell Lymphoma
(CTCL) who had achieved disease control with prior systemic therapy [1] [2].
Randomization and Dosing: Patients were randomized 1:1 to receive either oral resminostat or a

matching placebo. The treatment was administered as maintenance therapy to prolong the period of
disease stability [1] [3].

Primary Endpoint: The primary goal was to determine whether resminostat prolonged
Progression-Free Survival (PFS), which was successfully met [1] [3].

Key Secondary Endpoints included time to next treatment (TTNT) and time to symptom worsening
(specifically itching) [3].

Mechanism of Action and Study Workflow

The efficacy of resminostat is rooted in its epigenetic mechanism of action. The diagrams below illustrate

how it works and how its efficacy was evaluated in the RESMAIN trial.
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Patient Population:
201 adults with advanced-stage CTCL

achieving disease control with prior therapy

Randomization 1:1

Intervention Arm:
Oral Resminostat

(Maintenance Therapy)

Control Arm:
Oral Placebo

Primary Endpoint:
Progression-Free Survival (PFS)

Secondary Endpoints:
Time to Next Treatment (TTNT)
Time to Symptom Worsening

Disease Progression?
(Placebo arm offered open-label Resminostat)

If disease progresses
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Current Status: The Marketing Authorization Application (MAA) for resminostat (Kinselby) is

under review by the European Medicines Agency (EMA). A decision is anticipated around mid-2025
[1] [4].

Regulatory Support: Resminostat has received Orphan Drug Designation from the EMA (2023),
the U.S. FDA (September 2023), and SwissMedic (September 2024), underscoring its potential for

this rare disease [1] [2] [5].
Comparative Context: It is noteworthy that the positive PFS results in CTCL are context-specific. A

separate Phase II study in pre-treated biliary tract cancers (BTCs) found that adding resminostat
to S-1 chemotherapy did not improve PFS or OS compared to placebo plus S-1 [6]. This highlights

the importance of the disease and treatment context when evaluating efficacy data.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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